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Compound of Interest

Compound Name: FINQUAT CT

Cat. No.: B1179535 Get Quote

For Researchers, Scientists, and Formulation Development Professionals

FINQUAT CT, chemically designated as Quaternium-75, is a highly cationic quaternary

ammonium compound extensively utilized in the personal care industry. Its efficacy, particularly

as a conditioning agent in hair care formulations, is intrinsically linked to its high cationic charge

density. This technical guide provides an in-depth analysis of the cationic charge density of

FINQUAT CT, detailing the quantitative metrics, the experimental protocols for their

determination, and the underlying mechanism of action.

Quantitative Analysis of Cationic Charge Density
The cationic character of FINQUAT CT has been quantified through several key parameters,

which are summarized in the table below. These values underscore its strong affinity for

negatively charged surfaces, a critical attribute for its performance in cosmetic and potential

therapeutic formulations.
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Parameter Value Technique Used Significance

Surface Charge

Density
0.8 to 1.2 meq/g

Potentiometric

Titration

Measures the quantity

of positive charges

per unit mass of the

polymer.

Zeta Potential
+30 to +50 mV (at

physiological pH)

Laser Doppler

Velocimetry

Indicates the

magnitude of the

electrostatic repulsive

forces between

adjacent, similarly

charged particles in a

dispersion, reflecting

the stability of the

formulation.

Electrophoretic

Mobility

2.5 to 4.0 x 10⁻⁸

m²/Vs

Laser Doppler

Velocimetry

Quantifies the velocity

of the polymer

particles under the

influence of an electric

field, directly related to

the zeta potential.

Experimental Protocols
The determination of the cationic charge density parameters of FINQUAT CT relies on

established analytical techniques. The following sections provide detailed methodologies for

the key experiments cited.

Potentiometric (Colloidal) Titration for Surface Charge
Density
This method determines the number of cationic sites on the FINQUAT CT polymer by titrating it

with a standard anionic polymer solution and detecting the endpoint potentiometrically or with a

colorimetric indicator.

Materials and Reagents:
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FINQUAT CT (Quaternium-75) solution of known concentration

Standardized potassium polyvinyl sulfate (PVSK) solution (anionic titrant)

Toluidine Blue O indicator

pH meter and electrode

Burette

Stirrer

Procedure:

A precise volume of the FINQUAT CT solution is placed in a beaker and diluted with

deionized water.

A few drops of Toluidine Blue O indicator are added to the solution, which will impart a blue

color.

The solution is continuously stirred while the standardized PVSK solution is added dropwise

from the burette.

The PVSK, being anionic, complexes with the cationic sites of FINQUAT CT.

The endpoint is reached when all the cationic sites have been neutralized, and the excess

PVSK causes the indicator to change color from blue to purple.

The volume of PVSK solution used at the endpoint is recorded.

The charge density, in milliequivalents per gram (meq/g), is calculated based on the

stoichiometry of the reaction between the cationic polymer and the anionic titrant.

Laser Doppler Velocimetry for Zeta Potential and
Electrophoretic Mobility
This non-invasive technique measures the velocity of particles in a liquid medium under the

influence of an applied electric field. This velocity, or electrophoretic mobility, is then used to
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calculate the zeta potential.

Instrumentation:

Zeta potential analyzer equipped with a laser source, a measurement cell with electrodes,

and a detector.

Procedure:

A dilute aqueous dispersion of FINQUAT CT is prepared.

The dispersion is injected into the measurement cell of the zeta potential analyzer.

An electric field is applied across the electrodes in the cell.

The cationic FINQUAT CT particles migrate towards the cathode.

A laser beam is passed through the cell, and the light scattered by the moving particles is

detected.

The frequency of the scattered light is shifted due to the Doppler effect, and this shift is

proportional to the velocity of the particles.

The instrument's software calculates the electrophoretic mobility from the measured velocity

and the applied electric field strength.

The zeta potential is then calculated from the electrophoretic mobility using the Henry

equation, which takes into account the dielectric constant and viscosity of the medium.

Mechanism of Action: Surface Interaction
The high cationic charge density of FINQUAT CT is fundamental to its primary function as a

conditioning agent. Hair and skin surfaces are typically anionic due to the presence of carboxyl

groups in protein residues, especially in damaged hair. The positively charged quaternary

ammonium groups of FINQUAT CT are electrostatically attracted to these negative sites,

leading to the adsorption of the molecule onto the surface. This forms a thin, lubricating film

that reduces static electricity, flattens the hair cuticles, and imparts a smooth, soft feel.[1][2]
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While not involved in biological signaling pathways, this surface interaction is a critical

physicochemical mechanism.

The following diagram illustrates the experimental workflow for characterizing the cationic

charge density of FINQUAT CT.
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Experimental Workflow for Cationic Charge Density Characterization of FINQUAT CT

Sample Preparation

Potentiometric Titration

Laser Doppler Velocimetry

Characterization Results

FINQUAT CT (Quaternium-75)

Prepare Aqueous Solution/Dispersion

Titrate with Anionic Standard (PVSK)

Apply Electric Field

Detect Endpoint (Colorimetric/Potentiometric)

Calculate Surface Charge Density (meq/g)

Quantitative Cationic Profile

Measure Particle Velocity (Doppler Shift)

Calculate Electrophoretic Mobility

Calculate Zeta Potential (mV)

Click to download full resolution via product page

Caption: Workflow for determining the cationic charge density of FINQUAT CT.
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The subsequent diagram illustrates the logical relationship of FINQUAT CT's interaction with a

negatively charged surface, such as a hair fiber.

Mechanism of Action: FINQUAT CT Interaction with Anionic Surfaces

Interacting Components

Interaction and Outcome

Resulting Effects

FINQUAT CT
(High Positive Charge Density)

Electrostatic Attraction

Hair/Skin Surface
(Net Negative Charge)

Adsorption of FINQUAT CT onto Surface

Formation of a Conditioning Film

Reduced Static Smoother Surface Improved Combability
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Caption: FINQUAT CT's interaction with a negatively charged surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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